coleoptericin
Description
Coleoptericins are a family of glycine- and proline-rich antimicrobial peptides (AMPs) exclusively found in beetles (order Coleoptera) . The first coleoptericin was identified in the tenebrionid beetle Zophobas atratus and characterized as a cationic peptide with bacteriostatic and bactericidal activity against both Gram-positive and Gram-negative bacteria . Mature coleoptericins are derived from precursor proteins via furin-like cleavage and typically consist of 71–75 amino acids .
Coleoptericins are classified into three groups based on sequence conservation:
- Group A (18 sequences): ~73 residues, cationic (average charge +5.63), disordered structure with random coil-β-sheet motifs .
- Group B (3 sequences): ~72 residues, coil-β-sheet-helix-coil tertiary structure .
- Group C (17 sequences): Shorter (57–59 residues), acidic-rich .
These peptides are highly inducible during immune challenges, with expression levels increasing up to 10,000-fold in invasive species like Harmonia axyridis .
Properties
CAS No. |
138360-37-9 |
|---|---|
Molecular Formula |
C18H24N2O6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Differences :
- Defensins are smaller, structurally rigid, and phylogenetically widespread, whereas coleoptericins are larger, disordered, and Coleoptera-specific.
- Coleoptericins exhibit broader activity against Gram-negative bacteria, while defensins specialize in Gram-positive targets .
Attacins
Key Differences :
- Attacins are structurally distinct (β-sheet-rich) and primarily target Gram-negative bacteria via outer membrane inhibition, unlike coleoptericins, which cause morphological changes .
Cecropins
| Property | This compound | Cecropin |
|---|---|---|
| Taxonomic Origin | Coleoptera only | Lepidoptera, Diptera |
| Structure | Disordered/coil-β-sheet | α-helical, amphipathic |
| Mechanism | Non-pore-forming | Pore-forming |
Key Differences :
- Cecropins are helical and lytic, whereas coleoptericins act via non-lytic mechanisms .
Drosocin and Hemiptericin
Key Differences :
- Drosocin and hemiptericin are ribosome-targeting, glycosylated peptides, unlike non-glycosylated coleoptericins .
Synergistic Interactions
- Defensin-Coleoptericin Synergy : In Tenebrio molitor, defensins show strong in vitro activity but require this compound for in vivo efficacy, suggesting this compound enhances defensin function or modulates host immunity .
- Lysozyme Enhancement : In Harmonia axyridis, c-type lysozymes potentiate this compound activity, highlighting combinatorial AMP strategies in beetle immunity .
Evolutionary and Functional Insights
- Taxonomic Restriction: Coleoptericins are absent outside Coleoptera, unlike defensins or attacins, suggesting a unique evolutionary adaptation to beetle-specific pathogens .
- Host-Endosymbiont Role : Coleoptericins regulate bacterial symbionts in weevil bacteriomes, balancing mutualist control and pathogen defense .
- Structural Plasticity : The disordered structure of Group A coleoptericins may allow broad target recognition, contrasting with rigid defensins .
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